4-((3-(3-Allylthioureido)phenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid

• IUPAC Name: 2-(2-methylpropylamino)-4-oxo-4-[3-(prop-2-enylcarbamothioylamino)anilino]butanoic acid
• InChI: InChI=1S/C18H26N4O3S/c1-4-8-19-18(26)22-14-7-5-6-13(9-14)21-16(23)10-15(17(24)25)20-11-12(2)3/h4-7,9,12,15,20H,1,8,10-11H2,2-3H3,(H,21,23)(H,24,25)(H2,19,22,26)
• InChI Key: AKZNAKOATOJBGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(CC(=O)NC1=CC(=CC=C1)NC(=S)NCC=C)C(=O)O
• Molecular Formula: C18H26N4O3S
• Molecular Weight: 378.5 g/mol

Description

“4-(3-Allylthioureido)benzoic acid” is a chemical compound with the molecular formula C11H12N2O2S. It has a molecular weight of 236.29.

Molecular Structure Analysis

The molecular structure of “4-(3-Allylthioureido)benzoic acid” is represented by the formula C=CCNC(=S)NC1=CC=C(C(O)=O)C=C1.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(3-Allylthioureido)benzoic acid” are not explicitly mentioned in the sources available.

Scientific Research Applications

Multicomponent Reactions in Aqueous Medium

One area of research involves the use of boric acid-catalyzed multi-component reactions for synthesizing derivatives in an aqueous medium, highlighting a green chemistry approach. This method emphasizes efficiency, simplicity, and high yields, potentially applicable for modifying or synthesizing derivatives of the compound (Kiyani & Ghorbani, 2015).

Molecular Structure and Analysis

Another study focused on the detailed molecular structure, hyperpolarizability, and electronic analysis of a compound with a somewhat similar structure. It underscores the importance of various spectroscopic and computational methods in understanding the physical and chemical properties of complex molecules, which could be relevant for the compound of interest (Raju et al., 2015).

Synthesis of Amino Acid Derivatives

Research on the stereoselective synthesis of amino acid derivatives from chiral synthons suggests a methodology for creating bioactive derivatives of the compound. This approach could explore the compound's potential in bioactive molecule design (Ishibuchi et al., 1992).

Novel Series of α-Ketoamide Derivatives Synthesis

The use of OxymaPure/DIC for synthesizing α-ketoamide derivatives presents an efficient coupling reagent approach, which could be applicable in synthesizing related compounds or derivatives for the compound in focus. This highlights the development of novel compounds with potential therapeutic applications (El‐Faham et al., 2013).

Antifungal and Antibiotic Properties

Investigation into novel butanoic acid derivatives with antifungal and antibiotic properties showcases the potential for the compound to be studied for its bioactivity. Such research can lead to the development of new pharmaceuticals or agrochemicals (Lee et al., 2004).